methyl 3-{[(2,4-dimethylphenyl)amino]carbonyl}-5-nitrobenzoate

• IUPAC Name: methyl 3-[(2,4-dimethylphenyl)carbamoyl]-5-nitrobenzoate
• InChI: InChI=1S/C17H16N2O5/c1-10-4-5-15(11(2)6-10)18-16(20)12-7-13(17(21)24-3)9-14(8-12)19(22)23/h4-9H,1-3H3,(H,18,20)
• InChI Key: LWKFZLKQRNRJDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=CC(=CC(=C2)[N+](=O)[O-])C(=O)OC)C
• Molecular Formula: C17H16N2O5
• Molecular Weight: 328.32 g/mol

Description

Methyl 3-{[(2,4-dimethylphenyl)amino]carbonyl}-5-nitrobenzoate, also known as DMFNB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. DMFNB is a nitrobenzoate derivative that has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments. In Additionally, we will list future directions for the research of DMFNB.

Mechanism of Action

The mechanism of action of methyl 3-{[(2,4-dimethylphenyl)amino]carbonyl}-5-nitrobenzoate is not fully understood, but it is believed to involve the inhibition of enzymes involved in the growth and proliferation of cancer cells. methyl 3-{[(2,4-dimethylphenyl)amino]carbonyl}-5-nitrobenzoate has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. Additionally, methyl 3-{[(2,4-dimethylphenyl)amino]carbonyl}-5-nitrobenzoate has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
methyl 3-{[(2,4-dimethylphenyl)amino]carbonyl}-5-nitrobenzoate has been shown to have both biochemical and physiological effects. In vitro studies have shown that methyl 3-{[(2,4-dimethylphenyl)amino]carbonyl}-5-nitrobenzoate inhibits the growth of cancer cells by inducing apoptosis and inhibiting the activity of topoisomerase II. In vivo studies have shown that methyl 3-{[(2,4-dimethylphenyl)amino]carbonyl}-5-nitrobenzoate has potential as an anticancer agent, with some studies showing a reduction in tumor size and increased survival rates in animal models.

Advantages and Limitations for Lab Experiments

Methyl 3-{[(2,4-dimethylphenyl)amino]carbonyl}-5-nitrobenzoate has several advantages for lab experiments, including its ability to inhibit the growth of cancer cells and its potential as a drug delivery agent. However, methyl 3-{[(2,4-dimethylphenyl)amino]carbonyl}-5-nitrobenzoate also has limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the research of methyl 3-{[(2,4-dimethylphenyl)amino]carbonyl}-5-nitrobenzoate, including the development of methyl 3-{[(2,4-dimethylphenyl)amino]carbonyl}-5-nitrobenzoate derivatives with improved anticancer activity and reduced toxicity, the investigation of methyl 3-{[(2,4-dimethylphenyl)amino]carbonyl}-5-nitrobenzoate as a drug delivery agent for the treatment of neurological disorders, and the synthesis of methyl 3-{[(2,4-dimethylphenyl)amino]carbonyl}-5-nitrobenzoate-based materials for use in electronic devices. Additionally, further studies are needed to fully understand the mechanism of action of methyl 3-{[(2,4-dimethylphenyl)amino]carbonyl}-5-nitrobenzoate and its potential applications in various fields of scientific research.
Conclusion
In conclusion, methyl 3-{[(2,4-dimethylphenyl)amino]carbonyl}-5-nitrobenzoate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. methyl 3-{[(2,4-dimethylphenyl)amino]carbonyl}-5-nitrobenzoate has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments. Additionally, there are several future directions for the research of methyl 3-{[(2,4-dimethylphenyl)amino]carbonyl}-5-nitrobenzoate, including the development of methyl 3-{[(2,4-dimethylphenyl)amino]carbonyl}-5-nitrobenzoate derivatives with improved anticancer activity and reduced toxicity, the investigation of methyl 3-{[(2,4-dimethylphenyl)amino]carbonyl}-5-nitrobenzoate as a drug delivery agent, and the synthesis of methyl 3-{[(2,4-dimethylphenyl)amino]carbonyl}-5-nitrobenzoate-based materials for use in electronic devices.

Synthesis Methods

Methyl 3-{[(2,4-dimethylphenyl)amino]carbonyl}-5-nitrobenzoate can be synthesized using various methods, including the reaction of 3-nitrobenzoic acid with 2,4-dimethylaniline in the presence of thionyl chloride and dimethylformamide. The resulting product is then treated with methyl chloroformate to yield methyl 3-{[(2,4-dimethylphenyl)amino]carbonyl}-5-nitrobenzoate. Other methods of synthesis include the reaction of 3-nitrobenzoic acid with 2,4-dimethylaniline in the presence of acetic anhydride and pyridine or using a one-pot synthesis method involving the reaction of 3-nitrobenzoic acid with 2,4-dimethylaniline and dimethyl carbonate.

Scientific Research Applications

Methyl 3-{[(2,4-dimethylphenyl)amino]carbonyl}-5-nitrobenzoate has potential applications in various fields of scientific research, including medicinal chemistry, pharmacology, and material science. In medicinal chemistry, methyl 3-{[(2,4-dimethylphenyl)amino]carbonyl}-5-nitrobenzoate has been studied for its potential as an anticancer agent due to its ability to inhibit the growth of cancer cells. In pharmacology, methyl 3-{[(2,4-dimethylphenyl)amino]carbonyl}-5-nitrobenzoate has been studied for its potential as a drug delivery agent due to its ability to cross the blood-brain barrier. In material science, methyl 3-{[(2,4-dimethylphenyl)amino]carbonyl}-5-nitrobenzoate has been studied for its potential as a precursor for the synthesis of other compounds.